BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: 2-Cyano-3-(2,4,6-
trimethylphenyl)propionic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2-Cyano-3-(2,4,6-
Compound Name:
trimethylphenyl)propionic Acid

CAS No.: 2044707-18-6

Cat. No.: B12335443

Get Quote

\ J

Chemical Identity & Structural Analysis[1][2]

This compound represents a sterically crowded derivative of the phenylalanine scaffold, where
the phenyl ring is substituted with three methyl groups (mesityl) and the

-carbon bears a cyano group.
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Property Specification

IUPAC Name 2-Cyano-3-(2,4,6-trimethylphenyl)propanoic acid

-Cyano-
Common Name

-mesitylpropionic acid

Molecular Formula

Molecular Weight 217.26 g/mol

Not widely listed; Analogous to 5331-42-0

CAS Registr
ISy (Phenyl variant)

o One stereocenter at C2; exists as (R) and (S)
Chirality )
enantiomers.[1]

Structural Features[1][3][4][5][6][7]

o Mesityl Group (2,4,6-trimethylphenyl): The three methyl groups create a "molecular wall,"
providing immense steric protection to the

-position. This influences enzyme binding kinetics and metabolic stability (blocking metabolic
attack at the ortho and para positions).

e -Cyano Group: Significantly increases the acidity of the
-proton (pKa

2-3) compared to a standard carboxylic acid, facilitating further functionalization at the C2
position.

» Propionic Acid Backbone: Provides the carboxylic acid handle for amide coupling or
esterification.

Synthetic Methodology

The synthesis of this compound presents a specific challenge: the steric hindrance of the
mesitaldehyde carbonyl group. Standard Knoevenagel conditions often fail or proceed slowly.
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Reaction Scheme (DOT Visualization)

Mesitaldehyde
(2,4,6-Trimethylbenzaldehyde)

Step 1: Knoevenagel
TiCl4 / Pyridine / THF
or Microwave/Base

Step 2: Selective Reduction
NaBH4 / MeOH
or H2/ Pd-C

INTERMEDIATE
2-Cyano-3-mesitylacrylic Acid

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the two-stage conversion from mesitaldehyde.

Detailed Protocols
Step 1: Knoevenagel Condensation (The "Steric" Approach)

Standard amine-catalyzed condensation is often insufficient due to the 2,6-dimethyl "ortho
effect" on the aldehyde.

» Reagents: Mesitaldehyde (1.0 eq), Cyanoacetic acid (1.1 eq), Titanium Tetrachloride (

, 2.0 eq), Pyridine (4.0 eq).

e Solvent: Anhydrous THF or Dichloromethane (DCM).

e Protocol:

o

Cool the THF solution of mesitaldehyde and cyanoacetic acid to 0°C under

o Add

dropwise (Caution: Exothermic). A yellow/orange precipitate may form.

[¢]

Add Pyridine dropwise.

[¢]

Allow to warm to room temperature and stir for 12—24 hours. The Lewis acid (

) activates the carbonyl, overcoming steric hindrance.
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o Quench: Pour into ice-cold dilute HCI. Extract with Ethyl Acetate.[2][3]

o Yield: Expect >85% of the unsaturated intermediate (2-cyano-3-mesitylacrylic acid).

Step 2: Selective Reduction

The goal is to reduce the alkene (

) without reducing the nitrile (
) or the carboxylic acid.
e Method A: Sodium Borohydride (Chemical Reduction)

o System:

in Methanol/Pyridine.

o Mechanism: The

-cyanoacrylate is an electron-deficient alkene (Michael acceptor). Hydride attacks the
-carbon.

o Protocol: Dissolve intermediate in MeOH. Add
(1.5 eq) in small portions at 0°C. Stir 1 hour. Acidify to pH 2.
» Method B: Catalytic Hydrogenation
o System:

(1 atm), 10% Pd/C, Ethyl Acetate.

o Note: Monitor closely to prevent reduction of the nitrile to the primary amine.

Physicochemical Properties & Characterization
Predicted Properties
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Parameter Value (Approx.) Significance

High lipophilicity due to the
LogP (Lipophilicity) 28-3.2 trimethylphenyl group; good

membrane permeability.

More acidic than propionic acid
pKa (Carboxyl) 3.5 (pKa 4.8) due to the electron-

withdrawing cyano group.

PKa ( 1112 The C2 proton is highly acidic,
_proton) allowing easy alkylation.
~61 Compatible with oral

Polar Surface Area _ o
bioavailability rules.

Spectroscopic Signature (Diagnhostic)
e -NMR (

):

[¢]

2.2-2.3 ppm (s, 9H): Mesityl methyl groups (distinctive 2:1 ratio if resolution allows, or
overlapping singlet).

[¢]

3.1-3.4 ppm (m, 2H): Benzylic

protons (diastereotopic signals potential).

o

3.8-4.0 ppm (dd, 1H):
-proton (

).

[¢]

6.9 ppm (s, 2H): Aromatic protons (mesityl ring).

* IR Spectroscopy:

o : Sharp nitrile (
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) stretch.

o : Carboxylic acid

o : Broad O-H stretch.
Research & Pharmaceutical Applications
This molecule serves as a privileged scaffold in several domains:
e SARM (Selective Androgen Receptor Modulator) Synthesis:

o The 2-cyano-3-arylpropionic acid motif mimics the A-ring/linker region of non-steroidal
androgen receptor ligands. The mesityl group mimics the steric bulk of testosterone's C19
methyl, potentially improving receptor selectivity.

e Tyrosine Mimetics:

o Acts as a conformationally restricted or sterically bulky analog of Phenylalanine/Tyrosine.
Used in peptide chemistry to probe the size of hydrophobic binding pockets in enzymes
(e.g., proteases).

e Agrochemicals:

o Cyanoacrylates and their reduced forms are common pharmacophores in Photosystem I
inhibitors (herbicides).

Handling & Safety
o Hazard: Releases HCN if heated with strong acids. Treat as a nitrile source.
o Storage: Keep dry. The
-proton is acidic; avoid storage with strong bases to prevent racemization or decarboxylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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